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Compound of Interest

Compound Name: (S)-3-(1-Aminoethyl)phenol

Cat. No.: B047527 Get Quote

Essential Safety and Handling Guide for (S)-3-(1-
Aminoethyl)phenol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-3-(1-Aminoethyl)phenol
(CAS No. 123982-81-0). Adherence to these procedures is vital for ensuring laboratory safety

and maintaining experimental integrity.

(S)-3-(1-Aminoethyl)phenol, also known as S-3-Hydroxy-Alpha-methylbenzylamine, is a key

intermediate in the synthesis of pharmaceuticals such as Rivastigmine.[1] It is classified as a

substance that causes severe skin burns and eye damage, and may cause respiratory

irritation.[2][3]

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1B
H314: Causes severe skin

burns and eye damage.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][3][4]

Signal Word: Danger[2][4]
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Personal Protective Equipment (PPE)
Due to the corrosive and irritant nature of (S)-3-(1-Aminoethyl)phenol, the following personal

protective equipment is mandatory when handling this chemical.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust that can cause severe

eye damage.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a

lab coat worn over long pants,

and closed-toe shoes.

Consider double-gloving for

extensive handling.

Prevents skin contact which

can lead to severe burns.[2][5]

Phenol and its derivatives can

be absorbed through the skin.

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available or if dust is

generated, a NIOSH/MSHA-

approved respirator with

appropriate cartridges for

organic vapors and

particulates is necessary.

Minimizes inhalation of dust or

vapors that may cause

respiratory irritation.[2][6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[6]

Verify that an emergency eyewash station and safety shower are accessible within 10

seconds of the work area.[7]

Prepare a designated and clearly labeled workspace for handling the chemical.
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Assemble a spill kit containing an absorbent material (e.g., vermiculite), and a first aid kit

with polyethylene glycol (PEG-300 or PEG-400) for skin exposure.[8]

2. Handling the Chemical:

Don all required PPE before handling the container.

Work exclusively within the chemical fume hood, at least 6 inches from the sash.[6]

Keep the container tightly closed when not in use.[2][9]

Avoid creating dust. If handling the solid form, use appropriate tools to minimize dust

generation.

If making a solution, slowly add the solid to the solvent to prevent splashing.

3. Post-Handling:

Thoroughly decontaminate the work area after completion of the task.

Remove PPE carefully to avoid cross-contamination.

Wash hands and forearms thoroughly with soap and water after removing gloves.[6]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[7] For small exposures, wipe the affected area

with a gauze pad soaked in polyethylene glycol

(PEG-300 or PEG-400).[5][7][8] For large

exposures, use an emergency drench shower

for at least 15 minutes.[5][7] Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[2][5] Remove contact lenses if present

and easy to do.[2] Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[2] If the person is conscious, give

them water to drink. Never give anything by

mouth to an unconscious person.[2] Seek

immediate medical attention.

Disposal Plan
All waste containing (S)-3-(1-Aminoethyl)phenol must be treated as hazardous waste.

1. Waste Collection:

Collect all waste (solid and liquid) in a dedicated, properly labeled, and sealed hazardous

waste container.[9]

The container must be compatible with the chemical and clearly labeled with "Hazardous

Waste" and the full chemical name.[9]
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Do not mix this waste with other waste streams.[9]

2. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.[9]

Store in secondary containment to prevent spills.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.[10][11]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Safe Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of (S)-3-(1-Aminoethyl)phenol

Preparation
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Post-Handling
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Prepare Spill & First Aid Kits

Work in Fume Hood
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Avoid Dust Generation
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Properly Remove PPE

Wash Hands Thoroughly

Collect in Labeled Hazardous Waste Container

Store in Satellite Accumulation Area
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Caption: Workflow for the safe handling and disposal of (S)-3-(1-Aminoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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